Cas no 2484889-29-2 ((5-Bromo-2,3-difluoro-4-methylphenyl)methanol)

• Product Name: (5-Bromo-2,3-difluoro-4-methylphenyl)methanol
• CAS No: 2484889-29-2
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• CID: 5079753
• Update Time: 2025-08-04

(5-Bromo-2,3-difluoro-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2,3-difluoro-4-methylphenyl)methanol

• Inchi： 1S/C8H7BrF2O/c1-4-6(9)2-5(3-12)8(11)7(4)10/h2,12H,3H2,1H3
• InChI Key： HXPFTQKVNASGLE-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=C(C(=C1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Additional information on (5-Bromo-2,3-difluoro-4-methylphenyl)methanol

Introduction to (5-Bromo-2,3-difluoro-4-methylphenyl)methanol (CAS No: 2484889-29-2)

(5-Bromo-2,3-difluoro-4-methylphenyl)methanol, identified by the CAS registry number 2484889-29-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methanol group attached to a substituted phenyl ring containing bromine, fluorine, and methyl substituents. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of (5-Bromo-2,3-difluoro-4-methylphenyl)methanol in the development of advanced materials and pharmaceuticals. Researchers have explored its role in the synthesis of bioactive compounds, where its functional groups facilitate various chemical reactions such as nucleophilic substitutions and oxidations. The bromine and fluorine atoms on the aromatic ring contribute to the compound's reactivity and selectivity in these reactions, making it an ideal building block for drug discovery.

The synthesis of (5-Bromo-2,3-difluoro-4-methylphenyl)methanol involves a multi-step process that typically begins with the bromination of a methyl-substituted phenol derivative. This is followed by fluorination at specific positions on the aromatic ring to achieve the desired substitution pattern. The final step involves the introduction of the methanol group through a nucleophilic substitution reaction, ensuring high purity and structural integrity of the final product.

From a physical standpoint, (5-Bromo-2,3-difluoro-4-methylphenyl)methanol exhibits a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes requiring precise control over reaction conditions.

In terms of applications, this compound has shown promise in the development of novel materials with tailored electronic properties. For instance, researchers have investigated its use as a precursor for synthesizing conducting polymers and organic semiconductors. These materials are critical components in modern electronics, including flexible displays and photovoltaic devices.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing (5-Bromo-2,3-difluoro-4-methylphenyl)methanol. By utilizing renewable feedstocks and catalytic systems that minimize waste generation, scientists aim to reduce the environmental footprint associated with its production while maintaining high yields and product quality.

The compound's ability to undergo various transformations under mild reaction conditions has also made it a valuable tool in combinatorial chemistry. This approach allows researchers to rapidly generate libraries of structurally diverse compounds for screening purposes in drug discovery programs.

In summary, (5-Bromo-2,3-difluoro-4-methylphenyl)methanol (CAS No: 2484889-29-2) is a highly functionalized organic compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an essential building block in chemical synthesis while offering opportunities for innovation in material science and pharmaceutical research.